Cas no 2680725-78-2 (3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid
• CAS No: 2680725-78-2
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5622558
• PubChem ID: 165939527
• Update Time: 2025-05-24

3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680725-78-2
• 3-{[(tert-butoxy)carbonyl](6-methylpyridazin-3-yl)amino}benzoic acid
• EN300-28295365
• 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid

• Inchi： 1S/C17H19N3O4/c1-11-8-9-14(19-18-11)20(16(23)24-17(2,3)4)13-7-5-6-12(10-13)15(21)22/h5-10H,1-4H3,(H,21,22)
• InChI Key： UESOGHZVLQVDLE-UHFFFAOYSA-N
• SMILES： O(C(N(C1=CC=C(C)N=N1)C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid

3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid (CAS No. 2680725-78-2)

The compound 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid (CAS No. 2680725-78-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activity. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced therapeutic potential.

The molecular structure of 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid is composed of a benzoic acid moiety linked to a substituted pyridazine ring via an amide bond. The pyridazine ring is further substituted with a tert-butoxycarbonyl (Boc) group, which plays a crucial role in modulating the compound's physical and chemical properties. This structural arrangement not only enhances the molecule's stability but also imparts unique electronic characteristics that are valuable in various chemical reactions and biological assays.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its application as a building block in medicinal chemistry. The Boc group, being a common protecting group in peptide synthesis, has been leveraged to facilitate the construction of complex molecular architectures. Studies have demonstrated that 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid can serve as an effective precursor for the development of bioactive molecules, including potential candidates for anticancer and anti-inflammatory therapies.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in analytical chemistry have enabled precise determination of its purity and structural integrity, further enhancing its utility in research settings.

The biological activity of 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid has been extensively studied, particularly in the context of enzyme inhibition and receptor binding assays. Experimental data indicate that this compound exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, preliminary studies have explored its ability to modulate cellular signaling pathways, highlighting its role as a promising candidate for targeted therapies.

From a synthetic perspective, the preparation of 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and product quality. This approach not only streamlines the synthesis workflow but also reduces the environmental footprint associated with traditional synthetic methods.

In conclusion, 3-{(tert-butoxy)carbonyl(6-methylpyridazin-3-yl)amino}benzoic acid (CAS No. 2680725-78-2) stands out as a versatile and biologically active molecule with wide-ranging applications in pharmaceutical research and beyond. Its unique structure, coupled with recent advancements in synthetic methodologies and biological characterization, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related disciplines.